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Compound of Interest

Compound Name: Gadolinium carbonate

Cat. No.: B1596562 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Gadolinium carbonate, ensuring operational integrity and

personnel safety.

Immediate Safety and Handling Protocols
Gadolinium carbonate is a water-insoluble source of gadolinium that requires careful handling

to mitigate potential risks. While some safety data sheets (SDS) do not classify it as hazardous

under the 2012 OSHA Hazard Communication Standard, others indicate it can cause skin, eye,

and respiratory irritation.[1][2][3][4] Therefore, a cautious approach to handling is

recommended.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for handling Gadolinium carbonate.
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Protection Type Recommended Equipment
Specifications and Use

Cases

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

Should conform to EN166 or

OSHA 29 CFR 1910.133

standards.[5] Essential for all

handling procedures to protect

against dust particles.

Skin Protection
Impermeable gloves (e.g.,

nitrile) and protective clothing

Gloves should be inspected

before use and disposed of

properly after handling.[6]

Protective clothing is

necessary to prevent skin

contact.[7]

Respiratory Protection

NIOSH-approved dust

respirator or air-purifying

respirator with particle filter

Required when permissible

exposure levels are exceeded,

or when dust formation is

likely.[1][7] Use in well-

ventilated areas.[2][6]

Exposure Limits
It is important to note that specific occupational exposure limits for Gadolinium carbonate
have not been established by OSHA or ACGIH.[7]

Regulatory Body Exposure Limit (TWA)

OSHA (PEL) Not Established

ACGIH (TLV) Not Established

Operational Workflow for Handling Gadolinium
Carbonate
A systematic approach to handling Gadolinium carbonate from receipt to disposal minimizes

risks and ensures a safe laboratory environment.
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Operational Workflow for Handling Gadolinium Carbonate

Receiving

Storage

Handling

Disposal

Inspect container for damage

Verify label and SDS

Store in a cool, dry, well-ventilated area

Store

Keep container tightly closed

Store away from incompatible materials (e.g., acids)

Don appropriate PPE

Prepare for use

Handle in a well-ventilated area or fume hood

Avoid dust formation

Use non-sparking tools

Collect waste in a suitable, closed container

Generate waste

Dispose of as unused product via a licensed professional waste disposal service

Follow all federal, state, and local regulations
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PPE Selection for Gadolinium Carbonate

Start: Handling Gadolinium Carbonate

Is there a potential for dust generation?

Minimum PPE:
- Safety glasses with side-shields

- Impermeable gloves
- Lab coat

No

Enhanced PPE:
- Chemical safety goggles

- Impermeable gloves
- Lab coat

- NIOSH-approved respirator

Yes

Proceed with handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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